N-{[4-Phenyl-1-(3,3,3-triphenylpropyl)piperidin-4-yl]methyl}acetamide

• CAS No.: 65919-81-5
• Molecular Formula: C35H38N2O
• Molecular Weight: 502.7 g/mol
• IUPAC Name: N-[[4-phenyl-1-(3,3,3-triphenylpropyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C35H38N2O/c1-29(38)36-28-34(30-14-6-2-7-15-30)22-25-37(26-23-34)27-24-35(31-16-8-3-9-17-31,32-18-10-4-11-19-32)33-20-12-5-13-21-33/h2-21H,22-28H2,1H3,(H,36,38)
• InChI Key: QJVBLRDJXFZHGB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1(CCN(CC1)CCC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-{[4-Phenyl-1-(3,3,3-triphenylpropyl)piperidin-4-yl]methyl}acetamide is a useful research compound. Its molecular formula is C35H38N2O and its molecular weight is 502.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1 part of 4-aminomethyl-4-phenyl-1-(3,3,3-triphenylpropyl)piperidine dihydrochloride, 1 part by volume of acetic anhydride, 1 part of potassium carbonate, 10 parts by volume of water and 10 parts by volume of methylene chloride is stirred at room temperature for about 4 hours. The organic and aqueous layers are separated, the aqueous layer washed with methylene chloride and the methylene chloride fraction combined with the organic layer. The combined organic fraction is dried over potassium carbonate, the solvent evaporated and the residual colorless amorphous solid crystallized from a mixture of n-hexane and ether to afford N-([4-phenyl-1-(3,3,3-triphenylpropyl)piperidine-4-yl]methyl)acetamide melting at about 154-167° C. This compound is represented by the following structural formula ##STR14##